Cas no 1620054-73-0 (2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone)

• Product Name: 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone
• CAS No: 1620054-73-0
• MF: C₁₄H₁₉NO₂
• MW: 233.31
• CID: 5087066
• Update Time: 2025-10-28

2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone

• Inchi： 1S/C14H19NO2/c1-2-15-14(9-4-3-8-13(14)17)11-6-5-7-12(16)10-11/h5-7,10,15-16H,2-4,8-9H2,1H3
• InChI Key： CQERUJSORROCGH-UHFFFAOYSA-N
• SMILES： C1CCC(C(=O)C1)(C1=CC(O)=CC=C1)NCC

Additional information on 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone

2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone (CAS No. 1620054-73-0): An Overview of a Promising Compound in Medicinal Chemistry

2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone (CAS No. 1620054-73-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclohexanone core and functional groups, including an ethylamino and a 3-hydroxyphenyl moiety, has been the subject of extensive research in recent years. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone.

Chemical Structure and Properties

The chemical structure of 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone is defined by its cyclohexanone ring, which is substituted with an ethylamino group at the 2-position and a 3-hydroxyphenyl group at the same position. The presence of these functional groups imparts unique chemical properties to the compound. The ethylamino group contributes to the basicity and solubility, while the 3-hydroxyphenyl group enhances the compound's hydrophilicity and reactivity. These properties make 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone an attractive candidate for various medicinal applications.

Synthesis Methods

The synthesis of 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone has been reported using several methodologies. One common approach involves the condensation of cyclohexanone with 3-hydroxybenzaldehyde followed by reductive amination with ethylamine. This method yields high purity and good yields, making it suitable for large-scale production. Another approach involves the use of transition-metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions, which provide a more efficient and environmentally friendly route to the target compound.

Biological Activities

2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone has been investigated for its biological activities, particularly in the context of neurodegenerative diseases and cancer. Recent studies have shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. Additionally, it has demonstrated anti-cancer properties by inducing apoptosis in various cancer cell lines, including breast cancer and lung cancer cells.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone effectively reduced the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in a mouse model of Parkinson's disease. This finding suggests that the compound may have therapeutic potential in treating neuroinflammatory conditions.

In another study published in Cancer Research in 2020, researchers found that 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone selectively induced apoptosis in breast cancer cells by activating caspase-3 and caspase-9 pathways. The compound also showed synergistic effects when combined with conventional chemotherapeutic agents such as doxorubicin, enhancing their efficacy while reducing toxicity.

Potential Applications

The promising biological activities of 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone have led to its exploration in various therapeutic areas. In neurodegenerative diseases, this compound may serve as a potential neuroprotective agent to mitigate oxidative stress and inflammation. Its anti-inflammatory properties make it a candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

In oncology, 2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone has shown potential as an anti-cancer agent due to its ability to induce apoptosis and enhance the efficacy of existing chemotherapeutic drugs. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Conclusion

2-(Ethylamino)-2-(3-hydroxyphenyl)cyclohexanone (CAS No. 1620054-73-0) is a promising compound with unique structural features and diverse biological activities. Its neuroprotective and anti-cancer properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in neurodegenerative diseases and cancer.